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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
the compound 3-Bromo-4-methoxybenzaldehyde, a key intermediate in various synthetic
applications. This document presents its nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) data, along with detailed experimental protocols for data acquisition.

Core Spectroscopic Data

The following sections summarize the key spectroscopic data for 3-Bromo-4-
methoxybenzaldehyde, presented in a clear and structured format for easy reference and
comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound.

Table 1: *H NMR Spectroscopic Data for 3-Bromo-4-methoxybenzaldehyde
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
9.84 Singlet 1H Aldehyde (-CHO)
8.05 Doublet 1H Ar-H
7.75 Doublet of doublets 1H Ar-H
7.17 Doublet 1H Ar-H
3.97 Singlet 3H Methoxy (-OCH3)

Table 2: 13C NMR Spectroscopic Data for 3-Bromo-4-methoxybenzaldehyde

Chemical Shift (6) ppm

Assignment

189.8 Aldehyde Carbonyl (C=0)
160.7 Aromatic C-O

134.1 Aromatic C-H

131.2 Aromatic C-H

128.5 Aromatic C-CHO

111.8 Aromatic C-Br

111.3 Aromatic C-H

56.6 Methoxy Carbon (-OCHs)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[1]

Table 3: IR Absorption Bands for 3-Bromo-4-methoxybenzaldehyde
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Wavenumber (cm~?) Intensity Assignment

2925 Medium C-H Stretch (aromatic)

2850 Medium C-H Stretch (aldehyde)

1685 Strong C=0 Stretch (aldehyde)

1580 Strong C=C Stretch (aromatic)

1270 Strong C-O Stretch (ether)

1020 Medium C-O Stretch (ether)

810 Strong C-H Bend (aromatic, out-of-
plane)

650 Medium C-Br Stretch

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions,

providing information about the molecular weight and fragmentation pattern of a compound.[2]

Table 4: Mass Spectrometry Data for 3-Bromo-4-methoxybenzaldehyde

m/z Relative Intensity (%) Assignment

214/216 100/98 Molecular lon [M]* / [M+2]*
213/215 95/93 [M-H]*

185/187 30/29 [M-CHOJ*

144 25 [M-Br]*

116 40 [M-Br-COJ*

77 35 [CeHs]*

Experimental Protocols
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The following are generalized protocols for the acquisition of the spectroscopic data presented

above. Instrument-specific parameters may require optimization.

NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 3-Bromo-4-methoxybenzaldehyde
in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCIs).[3]

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for
chemical shift referencing (6 = 0.00 ppm).

Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the *H and 13C NMR
spectra on a 400 MHz (or higher) NMR spectrometer. For 13C NMR, a proton-decoupled
spectrum is typically obtained to simplify the spectrum to single lines for each unique carbon
atom.

IR Spectroscopy

Sample Preparation: For solid samples, the thin solid film method is often preferred.[4]
Dissolve a small amount of 3-Bromo-4-methoxybenzaldehyde in a volatile solvent like
methylene chloride.[4]

Film Deposition: Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow
the solvent to evaporate, leaving a thin film of the compound on the plate.[4]

Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer and
acquire the spectrum. The background spectrum of the clean salt plate should be subtracted
from the sample spectrum.

Mass Spectrometry

Sample Introduction: The sample can be introduced into the mass spectrometer via direct
infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-
MS). For volatile compounds like 3-Bromo-4-methoxybenzaldehyde, GC-MS is a common
method.

lonization: Electron lonization (EI) is a standard method for generating ions of small organic
molecules.[5] In this process, high-energy electrons bombard the sample molecules, causing
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them to lose an electron and form a molecular ion.[5]

o Mass Analysis: The generated ions are then accelerated and separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

[6]

o Detection: An electron multiplier or other detector measures the abundance of each ion, and
the data is plotted as a mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 3-Bromo-4-methoxybenzaldehyde.
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Caption: Workflow for Spectroscopic Analysis of Organic Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

